Cas no 537050-13-8 (4-Fluoro-2-(trifluoromethyl)phenacyl bromide)

4-Fluoro-2-(trifluoromethyl)phenacyl bromide structure
537050-13-8 structure
Product Name:4-Fluoro-2-(trifluoromethyl)phenacyl bromide
CAS No:537050-13-8
MF:C9H5BrF4O
MW:285.033015966415
CID:1583093
PubChem ID:2778785
Update Time:2025-04-21

4-Fluoro-2-(trifluoromethyl)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethanone
    • 4-FLUORO-2-(TRIFLUOROMETHYL)PHENACYL BROMIDE
    • UODSLDBFTFFTRT-UHFFFAOYSA-N
    • SCHEMBL7786308
    • AKOS025295439
    • PS-9889
    • MFCD03094508
    • 4-Fluoro-2-(trifluoromethyl)phenacylbromide
    • 537050-13-8
    • 2-Bromo-4'-fluoro-2'-(trifluoromethyl)acetophenone, 2-Bromo-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one
    • CS-0212434
    • DTXSID701210633
    • 4-Fluoro-2-(trifluoromethyl)phenacyl bromide
    • MDL: MFCD03094508
    • Inchi: 1S/C9H5BrF4O/c10-4-8(15)6-2-1-5(11)3-7(6)9(12,13)14/h1-3H,4H2
    • InChI Key: UODSLDBFTFFTRT-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1C(F)(F)F)F)=O

Computed Properties

  • Exact Mass: 283.94599g/mol
  • Monoisotopic Mass: 283.94599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Boiling Point: 62-64/0.06mm
  • Sensitiveness: Lachrymatory

4-Fluoro-2-(trifluoromethyl)phenacyl bromide Security Information

4-Fluoro-2-(trifluoromethyl)phenacyl bromide Pricemore >>

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